2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine

• IUPAC Name: 2-phenylpyrrolo[1,2-a]benzimidazol-4-amine
• InChI: InChI=1S/C16H13N3/c17-19-15-9-5-4-8-14(15)18-11-13(10-16(18)19)12-6-2-1-3-7-12/h1-11H,17H2
• InChI Key: GSPZEOQBFXETGF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CN3C4=CC=CC=C4N(C3=C2)N
• Molecular Formula: C16H13N3
• Molecular Weight: 247.29 g/mol

Description

2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine, also known as PBA, is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. PBA is a derivative of benzimidazole, which is a heterocyclic aromatic organic compound that is widely used in the synthesis of pharmaceutical drugs. The unique structure of PBA makes it an attractive candidate for the development of new drugs that can target specific biological pathways.

Mechanism of Action

The mechanism of action of 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine is not fully understood, but it is believed to act through the inhibition of specific enzymes and signaling pathways in the body. 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine has been shown to inhibit the activity of protein kinase C, which is involved in the regulation of cell growth and proliferation. 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine has also been shown to inhibit the activity of the NF-kappaB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine has a number of biochemical and physiological effects in the body. Research has shown that 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine can inhibit the growth and proliferation of cancer cells by inducing apoptosis, or programmed cell death. 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine has also been shown to reduce inflammation in the body by inhibiting the production of pro-inflammatory cytokines. Additionally, 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine has been shown to have neuroprotective effects and can protect brain cells from damage caused by oxidative stress.

Advantages and Limitations for Lab Experiments

2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine has several advantages for use in lab experiments. It is a stable compound that can be easily synthesized and purified. 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine is also highly soluble in a variety of solvents, which makes it easy to work with in the lab. However, there are also some limitations to using 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine in lab experiments. One limitation is that 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine is a relatively new compound, and there is still much to be learned about its properties and potential applications. Additionally, 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine may have limited effectiveness in certain types of cancer or in patients with specific genetic mutations.

Future Directions

There are many potential future directions for research on 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine. One area of interest is the development of new drugs that are based on the structure of 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine. Researchers are also interested in studying the potential use of 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine in combination with other drugs to enhance its effectiveness. Additionally, there is ongoing research on the potential use of 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine in the treatment of other diseases, such as autoimmune disorders and cardiovascular disease. Overall, 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine is a promising compound that has the potential to lead to the development of new drugs and therapies for a variety of medical conditions.

Synthesis Methods

2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine can be synthesized through a variety of methods, including the reaction of 2-phenyl-1H-pyrrole with o-phenylenediamine in the presence of a catalyst. Another method involves the reaction of 2-phenyl-1H-pyrrole with 1,2-diaminobenzene in the presence of a palladium catalyst. The synthesis of 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine is a complex process that requires careful control of reaction conditions to ensure optimal yield and purity.

Scientific Research Applications

2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine has been studied extensively for its potential applications in the field of medicine. Research has shown that 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine has anti-cancer properties and can inhibit the growth of cancer cells. 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine has also been shown to have anti-inflammatory properties and can reduce inflammation in the body. Additionally, 2-phenyl-4H-pyrrolo[1,2-a]benzimidazol-4-amine has been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.